molecular formula C11H10N2S B8728566 2-(Pyridin-4-ylsulfanyl)-phenylamine

2-(Pyridin-4-ylsulfanyl)-phenylamine

Cat. No. B8728566
M. Wt: 202.28 g/mol
InChI Key: VQQDUURKMGIZDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Pyridin-4-ylsulfanyl)-phenylamine is a useful research compound. Its molecular formula is C11H10N2S and its molecular weight is 202.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Pyridin-4-ylsulfanyl)-phenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Pyridin-4-ylsulfanyl)-phenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Pyridin-4-ylsulfanyl)-phenylamine

Molecular Formula

C11H10N2S

Molecular Weight

202.28 g/mol

IUPAC Name

2-pyridin-4-ylsulfanylaniline

InChI

InChI=1S/C11H10N2S/c12-10-3-1-2-4-11(10)14-9-5-7-13-8-6-9/h1-8H,12H2

InChI Key

VQQDUURKMGIZDC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)N)SC2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing mixture of iron powder (3.15 g, 56.82 mmol) and ammonium chloride (380 mg, 7.1 mmol) in ethanol (45 mL) and water (8 mL) was added 4-(2-nitrophenylsulfanyl)-pyridine (AMR01105, 2.4 g, 10.33 mmol) and the resulting mixture was stirred at reflux for 2 h. After removal of the solvent, the residue was diluted in aqueous sodium hydrogen carbonate (40 mL) and extracted with DCM (3×20 mL). The organic layer was dried (MgSO4), filtered and evaporated to give 2-(pyridin-4-ylsulfanyl)-phenylamine (1.7 g, 81%) as a yellow solid, mp 103-107° C., which was used in the next step without further purification.
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
380 mg
Type
reactant
Reaction Step Two
Quantity
45 mL
Type
solvent
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Two
Name
Quantity
3.15 g
Type
catalyst
Reaction Step Two

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